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Compound of Interest

N-Boc-2-(4-
Compound Name:
bromophenyl)ethylamine

Cat. No.: B111359

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
Boc-2-(4-bromophenyl)ethylamine, a key intermediate in various synthetic applications. The
data presented is curated from publicly available chemical databases and scientific literature.

Core Physical and Chemical Data

N-Boc-2-(4-bromophenyl)ethylamine, also known as tert-butyl N-[2-(4-
bromophenyl)ethyllcarbamate, is a white to yellow solid at room temperature.[1] Its
fundamental identifiers and physical characteristics are summarized below for quick reference.
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Property Value Source(s)
CAS Number 120157-97-3 [2]
Molecular Formula C13H1sBrNO:2 [2]
Molecular Weight 300.19 g/mol [2]
Melting Point 58-59 °C [2]
Boiling Point (Predicted) 389.6 °C at 760 mmHg [2]
Appearance Solid [2]
Storage Temperature Room Temperature [1]

Experimental Protocols

While specific experimental determinations for the physical properties of N-Boc-2-(4-
bromophenyl)ethylamine are not extensively detailed in the public domain, a general
methodology for its synthesis is well-established through the N-Boc protection of the
corresponding primary amine.

General Synthesis of N-Boc-2-(4-
bromophenyl)ethylamine

The synthesis of N-Boc-2-(4-bromophenyl)ethylamine is typically achieved by reacting 2-(4-
bromophenyl)ethylamine with di-tert-butyl dicarbonate (Bocz20). This reaction introduces the
tert-butyloxycarbonyl (Boc) protecting group onto the amine.

Materials:

2-(4-bromophenyl)ethylamine

Di-tert-butyl dicarbonate (Bocz20)

A suitable solvent (e.qg., tetrahydrofuran (THF), dichloromethane (DCM))

A base (optional, e.g., triethylamine, sodium bicarbonate)
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Saturated aqueous NaHCOs solution

0.1 N aqueous HCI

tert-butyl methyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Procedure:

Dissolve 2-(4-bromophenyl)ethylamine in the chosen solvent (e.g., THF) in a reaction flask
and cool the solution to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate (Bocz20) to the solution. The reaction can be run with or without
a base.

Allow the reaction mixture to warm to room temperature and stir overnight.
Quench the reaction by adding a saturated aqueous solution of NaHCO:s.
Extract the aqueous mixture with a suitable organic solvent, such as tert-butyl methyl ether.

Combine the organic extracts and wash sequentially with 0.1 N aqueous HCI and saturated
agueous NaHCOs solution.

Dry the organic phase over anhydrous MgSOa4 or Naz2SOa.

Remove the solvent under reduced pressure to yield the crude N-Boc-2-(4-
bromophenyl)ethylamine.

The crude product can be further purified by techniques such as column chromatography or
recrystallization to obtain the final product of high purity.

Synthesis and Purification Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of N-

Boc-2-(4-bromophenyl)ethylamine.
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Caption: General workflow for the synthesis and purification of N-Boc-2-(4-
bromophenyl)ethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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